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Compound of Interest

Compound Name: BX048

Cat. No.: B15554237 Get Quote

This technical guide provides a comprehensive overview of the material composition and key

characteristics of the BX048 magnet. Designed for researchers, scientists, and professionals in

drug development, this document outlines the magnet's core components, quantitative

properties, and the methodologies for its characterization.

Core Material Composition
The BX048 is a high-performance permanent magnet, classified as a Grade N42 Neodymium

magnet.[1][2][3][4][5] Its magnetic properties are derived from its primary constituent, an alloy

of Neodymium, Iron, and Boron, with the chemical formula Nd2Fe14B.[3] This composition is

responsible for the magnet's strong magnetic field and high resistance to demagnetization.

To protect the core magnetic material from corrosion and to enhance its durability, the BX048
magnet is coated with a triple layer of Nickel-Copper-Nickel (Ni-Cu-Ni).[2][3][4][5][6] This

coating provides a smooth, silver-like finish.[1][6]

Quantitative Data Summary
The key physical and magnetic properties of the BX048 magnet are summarized in the tables

below. These values represent typical specifications from various suppliers and provide a

baseline for experimental and application purposes.

Table 1: Material and Grade Specifications
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Parameter Value

Core Material NdFeB (Neodymium, Iron, Boron)[3][4]

Grade N42[1][2][3][4][5]

Coating Ni-Cu-Ni (Nickel-Copper-Nickel)[2][3][5][6]

Table 2: Physical Dimensions and Properties

Parameter Imperial Metric

Dimensions 1 in x 0.25 in x 0.5 in
25.4 mm x 6.35 mm x 12.7

mm[1]

Tolerances ±0.004 in ±0.1 mm[4]

Weight ~0.54 oz ~15.4 g[1][3]

Magnetization Direction
Through Thickness[1][2][3][4]

[5]

Table 3: Magnetic and Thermal Properties

Parameter Value

Surface Field ~4876 - 5876 Gauss[1][3]

Pull Force (Case 1) ~18.71 lbs[1][2][4][5]

Max Operating Temperature 176°F (80°C)[1][3]

Maximum Energy Product (BHmax) 42 MGOe[3]

Remanence (Brmax) 13,200 Gauss[3]

Experimental Protocols
The following are detailed methodologies for key experiments to characterize the material

composition and properties of a magnet such as the BX048.
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3.1. Elemental Composition Analysis: Inductively Coupled Plasma - Mass Spectrometry (ICP-

MS)

Objective: To quantitatively determine the elemental composition of the NdFeB alloy.

Methodology:

Sample Preparation: A small, precisely weighed sample of the magnet's core material is

dissolved in a mixture of nitric acid and hydrochloric acid. The solution is then diluted to a

known volume with deionized water.

Instrumentation: A calibrated ICP-MS instrument is used for the analysis.

Analysis: The prepared sample solution is introduced into the plasma, where it is atomized

and ionized. The ions are then passed through a mass spectrometer, which separates

them based on their mass-to-charge ratio.

Data Acquisition: The detector measures the ion counts for each element, which are then

converted to concentrations using a calibration curve generated from standard solutions of

known elemental concentrations.

3.2. Coating Analysis: X-ray Fluorescence (XRF) Spectroscopy

Objective: To confirm the composition and thickness of the Ni-Cu-Ni coating.

Methodology:

Sample Preparation: The magnet is placed directly into the XRF spectrometer. No special

preparation is typically needed.

Instrumentation: An X-ray fluorescence spectrometer is used.

Analysis: The sample is irradiated with high-energy X-rays, causing the atoms in the

coating to emit secondary (or fluorescent) X-rays. Each element emits X-rays at a unique

energy.

Data Acquisition: A detector measures the energy and intensity of the emitted X-rays to

identify the elements present (Nickel, Copper) and to determine the thickness of each
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layer.

3.3. Magnetic Property Characterization: Hysteresigraph (B-H Curve Tracer)

Objective: To measure the key magnetic properties, including Remanence (Br), Coercivity

(Hc), and Maximum Energy Product (BHmax).

Methodology:

Sample Preparation: A sample of the magnetic material is placed within the coils of the

hysteresigraph.

Instrumentation: A computer-controlled hysteresigraph is used.

Analysis: A strong magnetic field is applied to the sample to saturate it. The applied field is

then swept from a maximum positive value to a maximum negative value and back, while

the magnetic flux density (B) within the sample is measured.

Data Acquisition: The instrument plots the B versus H (applied field) to generate a

hysteresis loop (B-H curve). From this curve, critical parameters such as Br, Hc, and the

BHmax are determined.

Visualizations
The following diagrams illustrate key conceptual frameworks relevant to the characterization

and application of the BX048 magnet.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Analytical Techniques Characterization Data

BX048 Magnet

Core Material Sample
Sectioning

Coated Magnet

Intact Use

ICP-MS

Hysteresigraph

XRF

Elemental Composition
(Nd, Fe, B)

Coating Analysis
(Ni, Cu, Ni Thickness)

Magnetic Properties
(Br, Hc, BHmax)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Magnetic Targeting

Cellular Uptake & Drug Release

Pharmacological Action

Magnetic Nanocarrier
(Drug-loaded)

External BX048 Magnet

Target Tissue / Cells

Field Gradient

Endocytosis

Endosome

Drug Release

Active Drug

Cellular Receptor

Downstream Signaling

Therapeutic Response

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15554237?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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